Cas no 400076-28-0 (Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate)

• Product Name: Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate
• CAS No: 400076-28-0
• MF: C₁₉H₁₅ClN₂O₂S
• MW: 370.852602243423
• MDL: MFCD02185889
• CID: 4650734
• Update Time: 2025-06-13

Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate

• MDL： MFCD02185889
• Inchi： 1S/C19H15ClN2O2S/c1-2-24-19(23)14-12-21-17(13-8-4-3-5-9-13)22-18(14)25-16-11-7-6-10-15(16)20/h3-12H,2H2,1H3
• InChI Key： OWBVNTPHIRCIEF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=C(C(OCC)=O)C(SC2=CC=CC=C2Cl)=N1

Additional information on Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate

Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate (CAS No. 400076-28-0): A Comprehensive Overview

Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate, identified by its CAS number 400076-28-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a pyrimidine core substituted with various functional groups. The presence of a 4-(2-chlorophenyl)sulfanyl moiety and a 2-phenyl group at the 2-position of the pyrimidine ring contributes to its unique chemical properties. Additionally, the ester group at the 5-position, represented as Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate, enhances its solubility and bioavailability, making it an attractive candidate for pharmacological studies.

In recent years, there has been a growing interest in pyrimidine derivatives due to their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The sulfanyl group in Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate has been shown to exhibit inhibitory effects on several enzymes and receptors involved in disease pathways. This has prompted researchers to explore its potential as a lead compound for the development of novel therapeutic agents.

One of the most notable areas of research involving Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate is its role in anticancer therapy. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The 4-(2-chlorophenyl)sulfanyl moiety has been found to interact with specific proteins that regulate cancer cell growth, leading to apoptosis or cell cycle arrest.

Furthermore, the 2-phenyl group in the structure of Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate has been shown to enhance its binding affinity to certain enzymes. This property makes it a valuable candidate for developing inhibitors that can modulate enzyme activity in disease pathways. For instance, research has indicated that this compound can inhibit kinases involved in tumor growth and metastasis, providing a potential therapeutic strategy for cancer treatment.

The ester group at the 5-position of the pyrimidine ring in Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate also contributes to its pharmacological activity. Ester groups are known to improve drug solubility and bioavailability, which are crucial factors for effective drug delivery. This feature makes this compound a promising candidate for further development into an oral therapeutic agent.

In addition to its anticancer properties, Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate has shown potential in other therapeutic areas. For example, studies have suggested that this compound may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The ability of this compound to interact with bacterial enzymes and disrupt essential metabolic pathways could lead to novel treatments for infectious diseases.

The synthesis of Ethyl 4-(2-chlorophenyl)sulfanyl-2-phenyl-5-pyrimidinecarboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Researchers have developed efficient synthetic routes that maximize yield and purity while minimizing side reactions. These synthetic methods are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacokinetic properties of Ethil 4-(2-chlorophenyle sulfanyl)- ethil -pyr imidin e -ca rbo x y l ate strong > have also been extensively studied. These studies have provided valuable insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these properties is essential for optimizing drug dosages and formulations to ensure maximum therapeutic efficacy while minimizing adverse effects.

In conclusion, Ethil 4-(chloro phen yl) -sul fany l -pyr imid ine -ca rbo x y l ate (CAS No. 40007628) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a promising candidate for treating various diseases, including cancer and infectious diseases. Further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.